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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when working with highly reactive and toxic compounds
like vinyl isocyanate. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to foster a culture of safety and build trust
in handling hazardous chemicals.

Properties and Hazards of Vinyl Isocyanate

Vinyl isocyanate is a highly flammable and toxic liquid that poses significant health risks.
Understanding its properties is the first step in safe handling.

Table 1: Physical and Chemical Properties of Vinyl Isocyanate
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Property Value

CAS Number 3555-94-0
Molecular Formula CsHsNO

Molecular Weight 69.06 g/mol
Appearance Liquid

Boiling Point 39-40 °C

Flash Point 4°C

Density 0.938 g/mL at 25 °C

Table 2: GHS Hazard Classifications for Vinyl Isocyanate[1]
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapour.
Acute Toxicity, Oral 3 H301: Toxic if swallowed.
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin.
Skin Irritation 2 H315: Causes skin irritation.
) o H317: May cause an allergic
Skin Sensitization 1 ) ]
skin reaction.
) H318: Causes serious eye
Serious Eye Damage 1
damage.
Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.
H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing
difficulties if inhaled.
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation.

Occupational Exposure Limits

As of the latest review, specific Occupational Exposure Limits (OELS) for vinyl isocyanate
have not been established by major regulatory bodies such as OSHA, NIOSH, or ACGIH. The
Safety Data Sheet for vinyl isocyanate also indicates that no data is available.[2]

However, due to its hazardous nature as an isocyanate, it is prudent to adhere to the general
exposure limits established for the isocyanate group.

Table 3: General Occupational Exposure Limits for Isocyanates
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Organization Exposure Limit Notes

Generic limit for all
UK HSE 8-hour TWA: 0.02 mg NCO/m3 isocyanates, based on the
functional -NCO group.

15-minute STEL: 0.07 mg

NCO/m3

Ceiling Limit: 0.02 ppm (for As a reference for a common
OSHA .

MDI) diisocyanate.
NIOSH REL-TWA: 0.005 ppm (for As a reference for a common

MDI) diisocyanate.

As a reference for a common

ACGIH TLV-TWA: 0.005 ppm (for MDI)

diisocyanate.

TWA = Time-Weighted Average, STEL = Short-Term Exposure Limit, REL = Recommended
Exposure Limit, TLV = Threshold Limit Value, MDI = Methylene diphenyl diisocyanate

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the last line of defense against exposure. The following PPE is

mandatory when handling vinyl isocyanate.

Table 4: Recommended Personal Protective Equipment for Vinyl Isocyanate
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Body Part

PPE Recommendation

Specifications

Respiratory

Full-face, supplied-air

respirator

Provides the highest level of
protection against vapors and
aerosols. Air-purifying
respirators with organic vapor
cartridges may not be sufficient
due to the high toxicity and
poor warning properties of

isocyanates.

Butyl rubber or Viton™ gloves

are recommended. Double-

Hands Chemical-resistant gloves o )
gloving is a good practice.
Latex gloves are not suitable.
A full-face respirator provides
integral eye and face
E Chemical safety goggles and a  protection. If not using a full-
yes . .
face shield face respirator, both goggles
and a face shield are
necessary.
Disposable, chemical-resistant )
Body To prevent skin contact.
coveralls
Closed-toe shoes and shoe o
Feet To prevent contamination.

covers

Experimental Protocol: Step-by-Step Guidance for
Handling Vinyl Isocyanate

Adherence to a strict protocol is crucial for minimizing the risk of exposure.

1. Preparation:

o Designated Area: All work with vinyl isocyanate must be conducted in a designated area

within a certified chemical fume hood.
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Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit are
readily accessible.

Decontamination Solution: Prepare a decontamination solution. A common formulation is a
mixture of 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make up 100%.
An alternative is 3-8% concentrated ammonia, 0.2-2% liquid detergent, and water.

Waste Containers: Have clearly labeled, dedicated waste containers for liquid and solid vinyl
isocyanate waste. These containers should not be sealed tightly to allow for the venting of
any carbon dioxide that may be generated from decomposition.

. Handling:

Don PPE: Before entering the designated area, don all required PPE as specified in Table 4.

Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge, as vinyl isocyanate is highly flammable.

Transfer: Use non-sparking tools for all transfers. When transferring the liquid, do so slowly
and carefully to avoid splashing.

Minimize Quantities: Work with the smallest quantity of vinyl isocyanate necessary for the
experiment.

Constant Ventilation: Ensure the chemical fume hood is operating correctly throughout the
entire procedure.

. Post-Handling:

Decontaminate: Thoroughly decontaminate all surfaces, glassware, and equipment that
came into contact with vinyl isocyanate using the prepared decontamination solution. Allow
the solution to remain in contact for at least 10 minutes before rinsing.

Doff PPE: Remove PPE in the designated area, being careful to avoid self-contamination.
Dispose of all disposable PPE as hazardous waste.
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e Personal Hygiene: Wash hands, face, and any potentially exposed skin thoroughly with soap
and water after completing the work and removing PPE.

Operational and Disposal Plans
Spill Response:
e Minor Spill (inside fume hood):

o Alert others in the area.

o Wearing appropriate PPE, absorb the spill with a non-combustible absorbent material such
as vermiculite or sand. Do not use combustible materials like sawdust.

o Carefully collect the absorbed material into a designated, open-top waste container.
o Decontaminate the spill area with the decontamination solution.
o Major Spill (outside fume hood):
o Evacuate the laboratory immediately and alert others.
o Activate the nearest fire alarm if there is a risk of fire.
o Contact the institution's emergency response team.
o Do not re-enter the area until it has been cleared by safety professionals.
Disposal Plan:

» Liquid Waste: Collect all liquid waste containing vinyl isocyanate in a designated, labeled,
and vented container.

e Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, absorbent material) in
a separate, labeled, and vented container.

» Neutralization (optional, for small quantities): Small amounts of residual vinyl isocyanate in
empty containers can be neutralized by carefully adding the decontamination solution and
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allowing it to react for at least 24-48 hours in a safe, well-ventilated area (such as the back of
a fume hood). The container must not be sealed.

» Final Disposal: All vinyl isocyanate waste is considered hazardous waste and must be
disposed of through the institution's hazardous waste management program. Do not attempt
to dispose of it down the drain or in regular trash.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling vinyl isocyanate from
preparation to disposal.

Caption: Logical workflow for the safe handling of vinyl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

